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Compound of Interest

Compound Name: 2-Bromobenzaldehyde

Cat. No.: B122850 Get Quote

A Researcher's Guide to Cost-Effectiveness in
Sourcing 2-Bromobenzaldehyde
For researchers, scientists, and professionals in drug development, the selection of chemical

suppliers is a critical decision that balances cost, quality, and reliability. 2-
Bromobenzaldehyde is a key starting material in the synthesis of a wide range of

pharmaceuticals and complex organic molecules. This guide provides a comparative analysis

of different suppliers of 2-Bromobenzaldehyde to aid in making an informed purchasing

decision.

Cost-Effectiveness Analysis
The cost of 2-Bromobenzaldehyde can vary significantly between suppliers based on purity,

quantity, and the supplier's scale of operations. While direct price comparisons can be

challenging due to fluctuating market conditions and the need for quotations for bulk quantities,

the following table provides an illustrative overview based on publicly available information for

research-grade quantities.
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Supplier
Product
Number
(Example)

Purity Quantity (g) Price (USD)
Price per
Gram (USD)

Sigma-

Aldrich
B57001 ≥98% 100

Login

required
Varies

Thermo

Scientific

(Alfa Aesar)

A15065 98% 100 ~$350 ~$3.50

TCI America B0836 >98% (GC) 100 Varies Varies

VWR 10125-938 98% 100 ~$400 ~$4.00

Oakwood

Chemical
003570 98% 100 ~$300 ~$3.00

Combi-Blocks QC-1304 >98.0% 100 ~$250 ~$2.50

Note: Prices are approximate and subject to change. For bulk quantities, it is highly

recommended to request quotes directly from the suppliers.

Performance Comparison: A Hypothetical Study
To objectively assess the performance of 2-Bromobenzaldehyde from different suppliers, a

standardized experimental protocol is necessary. The Suzuki-Miyaura cross-coupling reaction

is a robust and widely used transformation in organic synthesis, making it an excellent choice

for a comparative study.

The following experimental workflow outlines a hypothetical comparison of 2-
Bromobenzaldehyde from three different suppliers (Supplier A, Supplier B, and Supplier C) in

a Suzuki-Miyaura reaction with phenylboronic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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